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Compound of Interest

Compound Name: Biotin-PEG3-CH2COOH

Cat. No.: B3026930 Get Quote

For researchers, scientists, and professionals in drug development, precise molecular

identification is paramount. This guide provides a concise yet comprehensive overview of the

chemical nomenclature for Biotin-PEG3-acetic acid, a bifunctional linker commonly utilized in

bioconjugation, drug delivery, and diagnostic assay development.

Chemical Synonyms
The compound is known by several names in scientific literature and commercial catalogs. This

table summarizes the most frequently encountered synonyms, facilitating easier identification

across various platforms.

Synonym Source

11-(Biotinamido)-3,6,9-trioxaundecanoic Acid

This is one of the most common chemical

names, clearly describing the biotin amide

linked to an 11-carbon chain with three oxygen

atoms.

Biotin-PEG3-acid

A widely used shorthand name where "PEG3"

indicates a polyethylene glycol linker with three

ethylene glycol units.

IUPAC Name
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The systematic name for Biotin-PEG3-acetic acid, following the guidelines of the International

Union of Pure and Applied Chemistry (IUPAC), is:

11-{[5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl]amino}-3,6,9-

trioxaundecanoic acid

This formal name precisely describes the molecular structure, including the stereochemistry of

the biotin moiety.

Molecular Structure and Logical Relationship
The structure of Biotin-PEG3-acetic acid consists of three key components: the biotin vitamin, a

tri-ethylene glycol (PEG3) spacer, and a terminal carboxylic acid group. The logical relationship

between these components is illustrated in the diagram below.
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Figure 1: Diagram illustrating the components of Biotin-PEG3-acetic acid and their linkages.

This technical summary provides the essential nomenclature for the accurate identification and

documentation of Biotin-PEG3-acetic acid in a research and development setting. The provided

synonyms and the formal IUPAC name, alongside a clear structural breakdown, aim to support

clear communication and data integrity in scientific endeavors.
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To cite this document: BenchChem. [Unraveling the Nomenclature of Biotin-PEG3-acetic
acid: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026930#biotin-peg3-acetic-acid-chemical-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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